Cas no 385787-07-5 (methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate)

• Product Name: methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate
• CAS No: 385787-07-5
• MF: C₁₉H₁₅F₃N₂O₄S
• MW: 424.393614053726
• CID: 5910444
• PubChem ID: 2911810
• Update Time: 2025-10-18

methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)benzoate
• Benzoic acid, 4-[[2-[3,4-dihydro-3-oxo-6-(trifluoromethyl)-2H-1,4-benzothiazin-2-yl]acetyl]amino]-, methyl ester
• methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate
• methyl 4-[[2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetyl]amino]benzoate
• IDI1_021897
• BRD-A77395682-001-01-2
• methyl 4-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}benzoate
• NCGC00179518-01
• SR-01000504823-1
• AKOS000569020
• SR-01000504823
• Z57183638
• ChemDiv3_003987
• methyl 4-({[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetyl}amino)benzoate
• 385787-07-5
• AKOS016318641
• F1199-0094
• HMS1484F05
• AB00117311-01
• EU-0080254

• Inchi： 1S/C19H15F3N2O4S/c1-28-18(27)10-2-5-12(6-3-10)23-16(25)9-15-17(26)24-13-8-11(19(20,21)22)4-7-14(13)29-15/h2-8,15H,9H2,1H3,(H,23,25)(H,24,26)
• InChI Key： QBUSHNMMBZIXLR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CC2C(=O)NC3=CC(C(F)(F)F)=CC=C3S2)=O)C=C1

Computed Properties

• Exact Mass: 424.07046262g/mol
• Monoisotopic Mass: 424.07046262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Boiling Point: 631.8±55.0 °C(Predicted)
• pka: 11.78±0.40(Predicted)

Additional information on methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate

Introduction to Methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate (CAS No. 385787-07-5)

Methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate, with the CAS number 385787-07-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzothiazine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications.

The structural complexity of Methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate arises from its fused ring system, which includes a benzene ring, a thiazine ring, and an acetamide moiety. The presence of a trifluoromethyl group at the 6-position of the benzothiazine ring enhances its electronic properties and influences its interactions with biological targets. This feature makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in benzothiazine derivatives due to their demonstrated efficacy in various pharmacological contexts. These compounds have shown potential as antimicrobial agents, anti-inflammatory agents, and even as chemotherapeutic agents. The specific arrangement of atoms in Methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate suggests that it may interact with biological receptors in a manner that could modulate disease-related pathways.

One of the key aspects of this compound is its ability to engage with biological systems through multiple mechanisms. The benzothiazine core is known to exhibit binding affinity for various enzymes and receptors, while the acetamide group can participate in hydrogen bonding interactions. These properties make Methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate a versatile scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including their metabolic stability and binding affinity. In the case of Methyl 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate, the trifluoromethyl group likely contributes to its resistance to enzymatic degradation and enhances its interaction with target proteins.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. The use of protecting groups and palladium-catalyzed cross-coupling reactions are among the methodologies that have been utilized in its preparation. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of meticulous planning in drug development processes.

Evaluation of Methyl 4-{2-3-oxyo6-(trifluoromethyl)}-34-dihydro--H--14-benzo[b]thiophen--22--ylacetamido}benzoate has been conducted both in vitro and in vivo to assess its biological activity. In vitro studies have revealed promising results regarding its interaction with various enzymes and receptors relevant to inflammatory and infectious diseases. These findings suggest that this compound may have therapeutic potential in conditions where modulation of these pathways is beneficial.

The pharmacological profile of Methyl 4-{23-oxyo6-(trifluoromethyl)}-34-dihydro--H--14-benzo[b]thiophen--22--ylacetamido}benzoate is further supported by computational studies that predict favorable binding interactions with target proteins. Molecular docking simulations have been used to model how this compound might fit into active sites on enzymes such as cyclooxygenases or lipoxygenases, which are involved in inflammatory responses. These simulations provide valuable insights into the structural requirements for effective binding and help guide further optimization efforts.

The impact of fluorine substitution on the biological activity of benzothiazine derivatives has been extensively studied. The electron-withdrawing nature of fluorine atoms can enhance the lipophilicity of molecules, improving their ability to cross cell membranes. Additionally, fluorine atoms can participate in weak interactions such as halogen bonding, which can further stabilize protein-ligand complexes. These effects are particularly relevant for Methyl 44-oxyo62-(trifluoromethyl)}-34-dihydro--H--14-benzo[b]thiophen--22--ylacetamido}benzoate and contribute to its potential as a lead compound for drug development.

In conclusion, Methyl 44-oxyo62-(trifluoromethyl)}-34-dihydro--H--14-benzo[b]thiophen--22--ylacetamido}benzoate (CAS No. 385787075) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and promising biological activities make it a valuable asset in ongoing research efforts aimed at addressing various diseases through innovative chemical interventions.